(E)-N-(3-(2-ethoxyethyl)-6-fluorobenzo[d]thiazol-2(3H)-ylidene)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[3-(2-ethoxyethyl)-6-fluoro-1,3-benzothiazol-2-ylidene]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C16H17FN4O2S/c1-3-23-9-8-21-12-5-4-11(17)10-14(12)24-16(21)19-15(22)13-6-7-18-20(13)2/h4-7,10H,3,8-9H2,1-2H3
• InChI Key: ZLOPMFWWBPFMIR-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=C(C=C2)F)SC1=NC(=O)C3=CC=NN3C
• Molecular Formula: C16H17FN4O2S
• Molecular Weight: 348.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a benzo[d]thiazol-2(3H)-one, a pyrazole, and a carboxamide group. These types of compounds are often synthesized for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using various spectroscopic techniques, including IR, 1H-NMR, and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present in the molecule. For example, the benzo[d]thiazol-2(3H)-one group might undergo reactions typical of aromatic compounds.

Scientific Research Applications

Pesticidal Properties

. These compounds were efficiently synthesized via Betti reaction. Notably:

Optoelectronics and Analytical Tools

. Understanding this mechanism can aid in developing new products for optoelectronics and analytical applications.

Anti-Mycobacterial Agents

. Further investigations could explore its potential in this field.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. Without specific data, it’s difficult to provide detailed information.

Future Directions

Future research could involve synthesizing this compound and testing its biological activity. Given the biological activity of similar compounds, it could potentially have applications in medical or pharmaceutical research.